1-[5-(2-Phenyleth-1-Ynyl)-2-Thienyl]Ethan-1-One

• IUPAC Name: 1-[5-(2-phenylethynyl)thiophen-2-yl]ethanone
• InChI: InChI=1S/C14H10OS/c1-11(15)14-10-9-13(16-14)8-7-12-5-3-2-4-6-12/h2-6,9-10H,1H3
• InChI Key: MMCZOOKZNQOGDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C#CC2=CC=CC=C2
• Molecular Formula: C14H10OS
• DSSTOX Substance ID: DTXSID90381315
• Molecular Weight: 226.30 g/mol
• CAS No.: 175203-54-0

Description

This compound targets the protein-making machinery of the malaria parasite, showing activity against all stages of the parasite’s lifecycle .

Scientific Research Applications

M 5717 has a wide range of scientific research applications:

Chemistry: Used as a model compound for studying protein synthesis inhibitors.

Biology: Investigated for its effects on the malaria parasite at different lifecycle stages.

Medicine: Potentially developed as a new antimalarial drug, offering a novel mechanism of action.

Industry: Used in the development of new antimalarial therapies and combination treatments

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of M 5717 involves multiple steps, starting from commercially available starting materials. The key steps include:

Formation of the Core Structure: The core structure of M 5717 is synthesized through a series of condensation and cyclization reactions.

Functional Group Modifications: Various functional groups are introduced to the core structure through substitution reactions, enhancing the compound’s activity and selectivity.

Purification: The final product is purified using techniques such as recrystallization and chromatography to achieve the desired purity.

Industrial Production Methods

Industrial production of M 5717 follows similar synthetic routes but is optimized for large-scale production. This involves:

Optimization of Reaction Conditions: Reaction conditions such as temperature, pressure, and solvent are optimized to maximize yield and minimize impurities.

Scale-Up: The synthesis is scaled up using industrial reactors, ensuring consistent quality and yield.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

M 5717 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: Substitution reactions are commonly used to introduce or modify functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives of M 5717, each with potentially different biological activities and properties.

Mechanism of Action

M 5717 exerts its effects by inhibiting the elongation factor 2 (eEF2) in the malaria parasite. This inhibition disrupts the protein synthesis machinery, leading to the death of the parasite. The compound targets the parasite’s ribosome, preventing the translation of essential proteins .

Comparison with Similar Compounds

Similar Compounds

Artemisinin: A well-known antimalarial with a different mechanism of action, targeting the parasite’s heme metabolism.

Chloroquine: Another antimalarial that interferes with the parasite’s ability to detoxify heme.

Pyrimethamine: Inhibits dihydrofolate reductase, affecting the parasite’s folate metabolism.

Uniqueness of M 5717

M 5717 is unique due to its novel mechanism of action, targeting the protein synthesis machinery of the malaria parasite. This makes it effective against all stages of the parasite’s lifecycle, offering potential advantages over existing antimalarials .